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Compound of Interest

Compound Name: Gsk-J1

Cat. No.: B607885 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This guide provides essential safety and logistical information for the handling and disposal of

GSK-J1, a potent and selective inhibitor of the H3K27 histone demethylases JMJD3 and UTX.

Adherence to these procedures is critical for ensuring laboratory safety and maintaining the

integrity of your research.

Personal Protective Equipment (PPE): Your First
Line of Defense
While GSK-J1 is not classified as a hazardous substance, the use of appropriate Personal

Protective Equipment (PPE) is mandatory to minimize exposure and ensure a safe working

environment.[1]

Required PPE for Handling GSK-J1
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(Nitrile recommended).

Prevents skin contact. Nitrile

gloves show fair to poor

resistance to pyridine, a

structural component of GSK-

J1, indicating that immediate

replacement after a splash is

crucial.

Eye Protection Safety goggles.

Protects eyes from potential

splashes of GSK-J1 solutions.

[1]

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

Not generally required under

normal handling conditions.

Use of a fume hood is

recommended where

applicable to minimize

inhalation of dust or aerosols.

[1]

GSK-J1 is a solid with low

volatility. A fume hood provides

an additional layer of

protection.

Quantitative Data Summary
For ease of reference, key quantitative data for GSK-J1 are summarized in the tables below.

Table 1: Physical and Chemical Properties of GSK-J1
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Property Value

Molecular Formula C₂₂H₂₃N₅O₂

Molecular Weight 389.45 g/mol

Appearance White to beige powder

Solubility
Soluble in DMSO (up to 100 mM) and ethanol

(up to 100 mM).

Storage Temperature

Desiccate at room temperature. Solutions in

DMSO may be stored at -20°C for up to 3

months.

Table 2: Inhibitory Activity of GSK-J1

Target IC₅₀ Value Assay Type

JMJD3 (KDM6B) 28 nM In vitro demethylase assay

UTX (KDM6A) 53 nM In vitro demethylase assay

KDM5B 170 nM In vitro demethylase assay

KDM5C 550 nM In vitro demethylase assay

KDM5A 6,800 nM In vitro demethylase assay

Operational Workflow for Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of GSK-J1 in a laboratory setting.
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Operational Workflow for GSK-J1 Handling and Disposal

Preparation

Handling

Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood

Gather Materials:
GSK-J1, Solvent, Pipettes,

Waste Container

Weigh GSK-J1 Powder

Dissolve in Appropriate Solvent
(e.g., DMSO)

Use in Experiment

Dispose of Liquid Waste
in a Labeled, Sealed Container

Dispose of Contaminated Solids
(e.g., pipette tips) in a

Designated Solid Waste Container

Decontaminate Work Area

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling and disposal of GSK-J1.
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Detailed Experimental Protocol: In Vitro JMJD3/UTX
Demethylase Inhibition Assay
This protocol provides a method for determining the inhibitory activity of GSK-J1 against

JMJD3 and UTX demethylases.

Materials:

GSK-J1

Purified active JMJD3 or UTX enzyme

Trimethylated histone H3-K27 substrate-coated strip wells

Assay buffer

Specific antibody for demethylated product

Detection antibody and substrate

Microplate reader

Procedure:

Reagent Preparation: Prepare a dilution series of GSK-J1 in assay buffer. Prepare all other

reagents as per the assay kit instructions.

Enzyme Reaction:

To the substrate-coated wells, add the assay buffer.

Add the purified JMJD3 or UTX enzyme.

Add the various concentrations of GSK-J1 or a vehicle control.

Incubate the plate to allow the demethylation reaction to occur.

Detection:
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Wash the wells to remove the reaction components.

Add the specific antibody that recognizes the demethylated substrate and incubate.

Wash the wells and add the detection antibody.

Add the colorimetric substrate and measure the absorbance using a microplate reader.

Data Analysis:

Determine the extent of inhibition for each concentration of GSK-J1 by comparing the

signal to the vehicle control.

Calculate the IC₅₀ value by plotting the percent inhibition against the log concentration of

GSK-J1.

Signaling Pathway of GSK-J1 Action
GSK-J1 exerts its biological effects by inhibiting the histone demethylases JMJD3 and UTX.

This leads to an increase in the methylation of histone H3 at lysine 27 (H3K27me3), a

repressive epigenetic mark. In the context of inflammation, this action has been shown to

suppress the Tlr4-NF-κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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